Cas no 5457-29-4 (1H-Isoindole-1,3(2H)-dione,2-(3-iodopropyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-(3-iodopropyl)-
• CAS No: 5457-29-4
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• MDL: MFCD00458300
• CID: 379649
• PubChem ID: 230283
• Update Time: 2025-10-31

1H-Isoindole-1,3(2H)-dione,2-(3-iodopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(3-iodopropyl)-
• 2-(3-IODOPROPYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• 2-(3-iodopropyl)isoindole-1,3-dione
• 3-iodopropylphthalimide
• 5457-29-4
• BS-28677
• 2-(3-iodanylpropyl)isoindole-1,3-dione
• D96056
• SR-01000321103-1
• AKOS000506689
• 2-(3-Iodopropyl)isoindoline-1,3-dione
• A830251
• EN300-6475222
• SR-01000321103
• N-(3-iodopropyl)phthalimide
• SCHEMBL766369
• 2-(3-Iodo-propyl)-isoindole-1,3-dione
• CS-0188359
• LKSISOJOXOBDGH-UHFFFAOYSA-N
• NSC-24938
• 2-(3-iodopropyl)-2,3-dihydro-1H-isoindole-1,3-dione
• Phthalimido-3-iodo propane
• FT-0655216
• DTXSID60282209
• NSC24938

• MDL： MFCD00458300
• Inchi： 1S/C11H10INO2/c12-6-3-7-13-10(14)8-4-1-2-5-9(8)11(13)15/h1-2,4-5H,3,6-7H2
• InChI Key： LKSISOJOXOBDGH-UHFFFAOYSA-N
• SMILES： ICCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 314.97600
• Monoisotopic Mass: 314.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.795
• Boiling Point: 373.3°Cat760mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.657
• PSA: 37.38000
• LogP: 2.04560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione,2-(3-iodopropyl)-

1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl): A Comprehensive Overview

1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl) (CAS No. 5457-29-4) is a versatile compound with significant applications in various fields of chemistry and biology. This compound, also known as Phthalimide, 2-(3-iodopropyl), is a derivative of phthalimide with a unique iodine-substituted propyl group. Its structural characteristics and chemical properties make it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The molecular formula of 1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl) is C₁₀H₉INO₂, and its molecular weight is approximately 276.08 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 145 to 147°C.

In the context of pharmaceutical research, 1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl) has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors of specific enzymes involved in cancer progression.

The iodine substituent in 1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl) provides a valuable handle for further chemical modifications. This functional group can be readily converted into other functionalities through various organic reactions, such as nucleophilic substitution and coupling reactions. These transformations enable the synthesis of a wide range of derivatives with diverse biological activities.

In addition to its use in drug discovery, 1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl) has found applications in materials science and polymer chemistry. The compound can be incorporated into polymers to impart specific properties such as enhanced mechanical strength or improved thermal stability. A recent study in the Journal of Polymer Science demonstrated the use of this compound as a monomer for the preparation of high-performance polymers with unique characteristics.

The synthetic routes for preparing 1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl) have been well-documented in the literature. One common method involves the reaction of phthalimide with 3-bromopropanal followed by iodination. This multi-step process yields high-purity product with good yields. The choice of reagents and reaction conditions can significantly influence the efficiency and selectivity of the synthesis.

Safety considerations are crucial when handling 1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl). While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin contact and eye irritation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-(3-iodopropyl) (CAS No. 5457-29-4) is a multifunctional compound with broad applications in pharmaceuticals, materials science, and fine chemicals. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. Ongoing research continues to uncover new uses and potential applications for this compound, further solidifying its importance in modern chemistry.